Cas no 2034528-46-4 (5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034528-46-4
• MF: C₁₇H₁₇F₂N₃O₃
• MW: 349.33199095726
• CID: 5337335
• Update Time: 2025-11-01

5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methoxyphenyl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone
• (3-fluoro-4-methoxyphenyl)-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methanone
• 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C17H17F2N3O3/c1-24-15-5-4-11(7-14(15)19)16(23)22-6-2-3-13(10-22)25-17-20-8-12(18)9-21-17/h4-5,7-9,13H,2-3,6,10H2,1H3
• InChI Key： NAORDTRKYRMVLU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCCC(C1)OC1N=CC(=CN=1)F)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine

Introduction to 5-Fluoro-2-{[1-(3-Fluoro-4-Methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034528-46-4)

5-Fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034528-46-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine is defined by its core pyrimidine ring, substituted with a fluoro group at the 5-position and a complex substituent at the 2-position. The substituent consists of a piperidine ring linked to a fluoro-methoxybenzoyl moiety, which imparts unique pharmacological properties to the molecule. The presence of these functional groups suggests potential interactions with specific biological targets, making it an intriguing candidate for drug development.

The synthesis of 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 5-fluoropyrimidin-2(1H)-one with an appropriately substituted piperidine derivative. The key intermediate is then subjected to further functionalization to introduce the fluoro-methoxybenzoyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, enhancing its potential for large-scale production.

In terms of biological activities, 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory properties, with preliminary data suggesting potential applications in the treatment of inflammatory diseases.

The pharmacokinetic properties of 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it may have good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine in human subjects. Early phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In addition to its therapeutic applications, 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine has also been studied for its use as a research tool in academic and industrial laboratories. Its unique structural features make it an excellent probe for investigating biological processes and validating new drug targets. Researchers are actively exploring its interactions with various proteins and enzymes to gain deeper insights into disease mechanisms.

The future prospects for 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of bringing this compound closer to clinical use.

In conclusion, 5-fluoro-2-{[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034528-46-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in the discovery and development of new treatments for various diseases.